Cas no 182138-70-1 ([1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-)

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- structure
182138-70-1 structure
[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy-
182138-70-1
C22H18O13
490.370527744293
837318
10413264

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Properties

Names and Identifiers

    • Nyssoside
    • -Dglucopyrano...
    • [ "" ]
    • 12-methoxy-13-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,5,10,17-tetraoxapentacyclo[9.6.2.02,6.08,18.015,19]nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
    • FS-10503
    • CHEMBL517610
    • AKOS032961980
    • 182138-70-1
    • DA-76354
    • 12-methoxy-13-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxy-3,5,10,17-tetraoxapentacyclo(9.6.2.02,6.08,18.015,19)nonadeca-1(18),2(6),7,11(19),12,14-hexaene-9,16-dione
    • +Expand
    • MSBCRZZTWJVLJV-CGWYSGAGSA-N
    • InChI=1S/C22H18O13/c1-29-16-9(32-22-15(26)14(25)13(24)10(4-23)33-22)3-7-11-12-6(20(27)34-18(11)16)2-8-17(31-5-30-8)19(12)35-21(7)28/h2-3,10,13-15,22-26H,4-5H2,1H3/t10-,13-,14+,15-,22-/m1/s1
    • COC1=C(C=C2C3=C1OC(=O)C4=CC5=C(C(=C43)OC2=O)OCO5)OC6C(C(C(C(O6)CO)O)O)O

Computed Properties

  • 490.07474062g/mol
  • 4
  • 13
  • 4
  • 490.07474062g/mol
  • 35
  • 853
  • 0
  • 5
  • 0
  • 0
  • 0
  • 1
  • -0.176000000000001
  • 180Ų

Experimental Properties

  • 871.1±65.0 °C at 760 mmHg
  • 0.0±0.3 mmHg at 25°C
  • 307.3±27.8 °C
  • Powder
  • 1.8±0.1 g/cm3

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE93508-5mg
Nyssoside
182138-70-1 98% by HPLC
5mg
$675.00 2024-04-20
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N50810-5mg
Nyssoside
182138-70-1
5mg
¥6200.0 2021-09-08

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:182138-70-1)
TANG SI LEI
15026964105
2881489226@qq.com

[1]Benzopyrano[5,4,3-cde][1,3]dioxolo[4,5-h][1]- benzopyran-5,11-dione,2-(â-Dglucopyranosyloxy)- 3-methoxy- Related Literature

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